1-cyclohexyl-3-methyl-4-phenyl-4-piperidinol

• IUPAC Name: 1-cyclohexyl-3-methyl-4-phenylpiperidin-4-ol
• InChI: InChI=1S/C18H27NO/c1-15-14-19(17-10-6-3-7-11-17)13-12-18(15,20)16-8-4-2-5-9-16/h2,4-5,8-9,15,17,20H,3,6-7,10-14H2,1H3
• InChI Key: HAAVQZPZYWUDMD-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1(C2=CC=CC=C2)O)C3CCCCC3
• Molecular Formula: C18H27NO
• Molecular Weight: 273.4 g/mol

Description

“1-cyclohexyl-3-methyl-4-phenyl-4-piperidinol” is a chemical compound with the molecular formula C18H27NO. It is structurally similar to Desmethylprodine or 1-methyl-4-phenyl-4-propionoxypiperidine (MPPP), an opioid analgesic drug developed in the 1940s.

Scientific Research Applications

Analgesic Effects

1-Cyclohexyl-3-methyl-4-phenyl-4-piperidinol and its derivatives have been a subject of interest due to their analgesic properties. Research has focused on synthesizing derivatives of this compound and testing their efficacy in pain relief. For instance, studies have demonstrated that certain derivatives can produce significant analgesic effects in animal models. These effects were observed in tests like the tail immersion test, indicating their potential in acute thermal pain management (Ahmadi et al., 2009), (Ahmadi et al., 2010).

Molecular Structure and Synthesis

Understanding the molecular structure of these compounds is crucial for their synthesis and potential application in medical research. X-ray diffraction studies have been used to determine the absolute configurations of various derivatives, providing insights into their structural geometry, which is essential for effective drug design (Peeters, Blaton, & Ranter, 1994).

Potential in Treating Neurological Disorders

There is also interest in the potential of this compound derivatives for treating neurological disorders. For example, a novel 4-substituted piperidine derivative was observed to cause a Parkinson-like neurologic deficit in primates, indicating the significant neurological impact these compounds can have (Wilkening et al., 1986).

Cytotoxicity Studies

Some derivatives of this compound have been synthesized and tested for their cytotoxicity against human cell lines, such as hepatoma and breast cancer cells. This research is crucial for understanding the potential therapeutic applications and safety profile of these compounds (Kucukoglu et al., 2015).